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Compound of Interest

Compound Name: Sodium stannate trihydrate

Cat. No.: B077131 Get Quote

An In-depth Technical Guide to Anhydrous Sodium Stannate: Preparation and Properties

Introduction
Anhydrous sodium stannate (Na₂SnO₃) is an inorganic metal oxide compound composed of

sodium, tin, and oxygen.[1][2] It is a distinct chemical entity from its hydrated form, sodium

hexahydroxostannate(IV) (Na₂[Sn(OH)₆] or Na₂SnO₃·3H₂O), and is identified by its own CAS

Registry Number, 12058-66-1.[1][3] Anhydrous sodium stannate typically appears as a white,

crystalline powder or solid.[1][4] This compound serves as a crucial component in various

industrial applications, including as a salt in alkaline tin plating electrolytes, a stabilizer for

hydrogen peroxide, a mordant in the textile industry, and in the manufacturing of ceramics,

glass, and other tin-based compounds.[1][5][6][7] Its utility stems from its properties as a

reliable source of tin ions.[4]

Physicochemical Properties
The fundamental properties of anhydrous sodium stannate are summarized below. It is

important to note that some reported values in the literature show discrepancies, which may be

attributed to differences in measurement conditions or the specific form of the material being

analyzed (e.g., bulk powder vs. crystalline solid).
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Property Value Source(s)

IUPAC Name disodium;dioxido(oxo)tin [1][8]

Chemical Formula Na₂SnO₃ [1][8][9]

CAS Number 12058-66-1 [1][3][8]

Molecular Weight 212.69 g/mol [1][8][9]

Appearance
White crystals or white

crystalline powder
[1]

Density 4.68 g/cm³ [4]

Bulk Density 7.3 g/cm³ [1][2]

Melting Point

140 °C (Decomposition

temperature for the hydrated

form)

[4][10]

Solubility
Very soluble in water; Insoluble

in ethyl alcohol and acetone.
[1][4]

Note: Some sources report

slight solubility in water.
[4][6]

Crystal Structure Info

The related

hexahydroxostannate anion

([Sn(OH)₆]²⁻) is octahedral.

[1][3][4]

Sn-O Bond Distance
Average of 2.071 Å in the

anion.
[1][3][4]

Preparation of Anhydrous Sodium Stannate
Anhydrous sodium stannate can be synthesized through several routes, primarily categorized

into solid-state reactions and wet chemical methods followed by dehydration.

Method 1: Solid-State Synthesis via Roasting
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This method involves the high-temperature reaction between tin(IV) oxide (cassiterite) and an

alkali sodium salt, such as sodium carbonate. It is a direct route to the anhydrous form.

Reactant Preparation: Tin(IV) oxide (SnO₂) and sodium carbonate (Na₂CO₃) powders are

individually ground to a fine particle size (e.g., until the mass percentage of -0.1mm particle

size is not less than 90%).[11]

Mixing: The powdered reactants are mixed thoroughly. An optimal mole ratio of Na₂CO₃ to

SnO₂ is 3:2.[12]

Agglomeration: The mixture is formed into agglomerates or pellets to ensure uniform heating.

[11]

Roasting (Calcination): The agglomerates are heated in a furnace under a reducing

atmosphere, such as a mixture of carbon monoxide (CO) and carbon dioxide (CO₂).[1][3][6]

The reaction proceeds according to the equation: SnO₂ + Na₂CO₃ → Na₂SnO₃ + CO₂.[1][4]

Optimal roasting conditions have been reported at 850°C for 4 hours.[12]

Cooling and Processing: After roasting, the product is cooled.

Purification (Optional): The resulting solid mass can be further purified by processes such as

grinding, immersion in a dilute alkaline solution for leaching, filtration, and crystallization to

obtain a high-purity product.[11][12]

Tin(IV) Oxide (SnO₂)

Grinding & Mixing

Sodium Carbonate (Na₂CO₃)

Roasting
(e.g., 850°C in CO/CO₂)

Mixture Cooling Purification
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Workflow for Solid-State Synthesis of Anhydrous Sodium Stannate.

Method 2: Wet Chemical Synthesis with Dehydration
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This common industrial method involves the synthesis of hydrated sodium stannate from

metallic tin or its compounds in an aqueous alkaline solution, followed by a dehydration step to

yield the anhydrous product.

Reaction Setup: Metallic tin (e.g., banca tin) and a 10-40% sodium hydroxide (NaOH)

solution are placed into a reaction kettle.[13]

Oxidation-Reaction: The mixture is stirred, and an oxidizing agent, typically 5-30% hydrogen

peroxide (H₂O₂), is added to the system.[13] The reaction proceeds at a controlled

temperature between 60°C and 100°C for 1 to 6 hours.[13] The overall reaction to form the

hydrated intermediate is: Sn + 2NaOH + 2H₂O₂ → Na₂SnO₃·3H₂O.[13]

Filtration & Concentration: The resulting slurry is filtered to remove any unreacted solids. The

filtrate, containing dissolved sodium stannate, is then concentrated, often under reduced

pressure, until crystallization begins.[13]

Crystallization: The concentrated solution is cooled to allow for the crystallization of hydrated

sodium stannate (Na₂SnO₃·3H₂O). The crystals are then separated from the mother liquor by

filtration.[13][14]

Dehydration: The collected filter cake of hydrated sodium stannate is dried. To obtain the

anhydrous form, the crystals are heated to a temperature above 140°C to drive off the water

of crystallization.[10] The final product is crushed and sieved to achieve a uniform powder.[5]
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Workflow for Wet Chemical Synthesis of Anhydrous Sodium Stannate.

Key Applications
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Anhydrous sodium stannate is a versatile chemical with applications across several industries:

Electroplating: It is a primary component in alkaline tin plating electrolytes for depositing

smooth, corrosion-resistant tin coatings on metal surfaces.[1][4] It is also used in the plating

of tin alloys.[5][11]

Chemical Manufacturing: It serves as a precursor for the production of other tin-based

compounds and tin oxide coatings.[1][6]

Peroxide Stabilization: It acts as an effective stabilizer for hydrogen peroxide solutions,

preventing their decomposition.[1][3][5]

Glass and Ceramics: In the glass industry, it functions as a thinning agent, helping to remove

impurities and bubbles from molten glass to improve clarity.[4] It is also utilized in the

production of certain ceramics.[4][11]

Textile Industry: It is employed as a mordant to fix dyes to fabrics and as a fireproofing agent.

[4][5][11]

Metallurgy: It is used to remove arsenic and lead impurities in metallurgical processes.[1][5]

Safety and Handling
Anhydrous sodium stannate is classified with GHS pictograms GHS05 (Corrosive) and GHS07

(Exclamation mark).[3] It is reported to cause skin irritation and may cause severe skin burns

and eye damage.[3][8] Appropriate personal protective equipment (PPE), including gloves and

eye protection, should be used when handling the compound. It should be stored in a dry

environment as it can be sensitive to moisture.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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